Cas no 1820648-21-2 (3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic Acid)

• Product Name: 3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic Acid
• CAS No: 1820648-21-2
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• MDL: MFCD27986808
• CID: 2601930
• Update Time: 2025-08-05

3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic Acid
• 3-Amino-3-(2,4-bis(benzyloxy)phenyl)propanoic acid
• SY028442
• 3-amino-3-[2,4-bis(phenylmethoxy)phenyl]propanoic acid

• MDL： MFCD27986808
• Inchi： 1S/C23H23NO4/c24-21(14-23(25)26)20-12-11-19(27-15-17-7-3-1-4-8-17)13-22(20)28-16-18-9-5-2-6-10-18/h1-13,21H,14-16,24H2,(H,25,26)
• InChI Key： OBLUNQHIGARMGA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C=CC=1C(CC(=O)O)N)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 460
• Topological Polar Surface Area: 81.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic Acid

3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic Acid: A Comprehensive Overview

3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic acid, identified by the CAS number 1820648-21-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group and a benzyloxy-substituted phenyl group attached to a propanoic acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of 3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic acid involves a series of well-established organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its chemical stability under various conditions has been extensively studied, making it suitable for use in diverse experimental setups.

In terms of biological activity, 3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic acid has shown promising results in preliminary studies. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The compound's ability to interact with specific protein targets has been highlighted in recent publications, underscoring its role as a valuable building block in medicinal chemistry.

The structural features of 3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic acid also make it an attractive candidate for material science applications. Its rigid aromatic framework and functional groups provide opportunities for the creation of advanced materials with tailored properties. For instance, studies have demonstrated its potential use in the synthesis of high-performance polymers and self-healing materials.

From an environmental perspective, the ecological impact of 3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic acid has been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to ensure its safe handling and disposal. These studies have provided valuable insights into minimizing its environmental footprint while maximizing its utility in industrial processes.

In conclusion, 3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic acid, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both therapeutic development and material innovation.